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Compound of Interest

Compound Name: 7-chloro-2-phenyl-1H-indole

Cat. No.: B7891808

CAS: 66866-01-1 | Formula: C14H10CIN | M.W.: 227.69 g/mol

Chemical Profile & Research Significance

7-Chloro-2-phenyl-1H-indole is a specialized heterocyclic building block utilized primarily in
the discovery of bioactive small molecules.[1] Belonging to the "privileged scaffold" class of
indoles, its structural duality—combining a lipophilic 2-phenyl group with an electron-
withdrawing 7-chloro substituent—makes it a critical probe for Structure-Activity Relationship
(SAR) studies.

Technical Specifications
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Property Data Relevance
Color change indicates
Appearance Solid (Off-white to pale yellow)  oxidation (indole
polymerization).
_ ] Impurities may alter biological
Purity > 95% (typically) )
assay baselines.
Low aqueous solubility
Solubility DMSO, Methanol, DCM requires organic co-solvents
for biological assays.
Critical: Indoles are
Storage 2-8°C, Dark, Desiccated photosensitive and prone to
autoxidation.
] ] N General Indole Range: 100—
Melting Point N/A (Specific data scarce)

150°C (verify via capillary MP).

Application in Drug Discovery

In medicinal chemistry, this compound serves as a core intermediate for:

 Allosteric Modulators: The 2-phenyl moiety mimics hydrophobic pockets in GPCRs and ion

channels.

» Antiviral & Anticancer Agents: Halogenated indoles frequently exhibit enhanced metabolic

stability (blocking metabolic oxidation at the 7-position) compared to their non-halogenated

counterparts.

» Synthesis Precursor: Used in C-3 functionalization reactions (e.g., Vilsmeier-Haack

formylation) to generate complex tricyclic systems.

Hazard Identification & Toxicological Insights

Classification based on GHS Standards (29 CFR 1910.1200 / EU CLP).

GHS Classification
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Hazard Class Category Code Statement
Skin Causes skin irritation.
] o Category 2 H315

Corrosion/Irritation [2][3]

Serious Eye Causes serious eye
o Category 2A H319 S

Damage/Irritation irritation.[2][4][5]

STOT - Single May cause respirato
d Category 3 H335 o Y ] P i

Exposure irritation (Dust).[6]

Signal Word:WARNING

Toxicological Mechanism (Theoretical)
While specific LD50 data for CAS 66866-01-1 is limited, the toxicity profile is inferred from the

halogenated indole class:

 Membrane Intercalation: The lipophilic nature (LogP estimated > 3.5) facilitates rapid
penetration of dermal and mucosal membranes, leading to localized irritation (H315).

o Sensitization Potential: Halogenated aromatics can act as haptens, potentially binding to skin
proteins and inducing sensitization upon repeated exposure.

o Respiratory Irritation: Fine particulates of indoles are potent irritants to the upper respiratory
tract alveoli.

Strategic Handling & Engineering Controls

Objective: Prevent exposure routes (Inhalation, Dermal, Ocular) while maintaining compound
integrity.[4]

Engineering Controls[6]

o Primary Barrier: All open handling (weighing, transfer) must occur within a certified chemical
fume hood operating at a face velocity of 0.5 m/s.

 Static Control: Use anti-static weighing boats. Indole derivatives are often electrostatic; static
discharge can disperse hazardous dust.
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Personal Protective Equipment (PPE) Matrix

Protection Zone Recommendation

Scientific Rationale

Nitrile Gloves (Min thickness:

Hand Protection

Latex is permeable to many
organic solvents used to

dissolve this compound (e.g.,

0.11 mm) DCM). Double-gloving
recommended during
synthesis.

Standard safety glasses fail to
) ) protect against airborne dust
Eye Protection Chemical Safety Goggles

ingress or splashes of

dissolved compound.

N95 / P3 Mask (if outside

Respiratory hood)
00

Required only if fume hood
containment is breached or

during spill cleanup.

Safe Handling Workflow

The following diagram outlines the decision logic for safe handling and exposure response.
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Start: Handling 7-Chloro-2-phenyl-1H-indole

[ Check Physical State ]

[ Solid / Powder] [ In Solution (DMSO/DCM) ]

Use Fume Hood
(Face Velocity > 0.5 m/s)

Weighing Protocol:

i ?
Anti-static gun + Closed Balance AEEEEIIE SISl

Yes (Dermal) Yes (Respiratory)

Eye Contact: Inhalation: Disposal:
Rinse w/ Water (15 min) Move to Fresh Air Solid Waste (Hazardous)
Remove Contacts Support Breathing Do NOT drain

Skin Contact:
Wash w/ Soap+Water (15 min)

Click to download full resolution via product page

Figure 1: Decision logic for handling 7-chloro-2-phenyl-1H-indole, prioritizing containment
and specific exposure responses.

Experimental Protocols: Stability & Storage
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Self-Validating Protocol: Visual inspection is the first line of QC.
Storage Logic[3][5][7]
o Temperature: Store at 2—8°C. Higher temperatures accelerate oxidative degradation.

o Atmosphere: Store under Inert Gas (Argon/Nitrogen) if possible. Indoles are electron-rich
and susceptible to oxidation by atmospheric oxygen.

o Container: Amber glass vials with Teflon-lined caps.

o Validation: If the solid turns from off-white to pink/red, significant oxidation has occurred.
Purify via recrystallization (EtOH/Water) or column chromatography before use.

Incompatibility Profile

o Strong Oxidizing Agents: Reaction causes rapid decomposition and potential fire hazard.
e Strong Acids: May induce polymerization or protonation at C3, altering reactivity.

Emergency Response & Waste Management
First Aid Measures

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[3][4][6] The
lipophilic nature means residues may adhere to corneal tissue; irrigation must be thorough.

o Skin Contact: Wash with soap and water.[3][4][5][6][7] Avoid organic solvents (ethanol,
acetone) for cleaning skin, as they may increase transdermal absorption of the halo-indole.

 Ingestion: Rinse mouth. Do not induce vomiting. Contact a Poison Control Center.
Fire Fighting

e Media: Carbon dioxide (COz), dry chemical powder, or alcohol-resistant foam.

e Hazards: Emits toxic fumes under fire conditions:

o Hydrogen Chloride gas (HCI)
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o Nitrogen Oxides (NOx)

o Carbon Monoxide (CO)

o Protocol: Firefighters must wear Self-Contained Breathing Apparatus (SCBA).

Disposal Considerations

¢ Classification: Hazardous Chemical Waste.

o Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber (essential for neutralizing HCI emissions).

» Prohibition: Do not flush into surface water or sanitary sewer systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Safety & Technical Guide: 7-Chloro-2-
phenyl-1H-indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7891808#safety-data-sheet-sds-for-7-chloro-2-
phenyl-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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